Cas no 15024-10-9 (Benzoicacid, 4-chloro-, 4-methylphenyl ester)
15024-10-9 structure
Product Name:Benzoicacid, 4-chloro-, 4-methylphenyl ester
CAS No:15024-10-9
MF:C14H11ClO2
MW:246.688943147659
CID:236929
PubChem ID:223462
Update Time:2025-04-19
Benzoicacid, 4-chloro-, 4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 4-chloro-, 4-methylphenyl ester
- p-tolyl 4-chlorobenzoate
- 4-Chlor-benzoesaeure-p-tolylester
- 4-chlorobenzoic acid p-tolyl ester
- 4-chloro-benzoic acid p-tolyl ester
- 4-chloro-benzoic acid,4-methylphenyl ester
- 4-methylphenyl 4-chlorobenzoate
- p-Chlor-benzoesaeure-p-tolylester
- NSC-11133
- CHEMBL1224546
- SR-01000389142
- EU-0066756
- p-cresyl p-chlorobenzoate
- AE-641/01666016
- NSC 11133
- Benzoic acid, 4-chloro-, 4-methylphenyl ester
- VH02
- AKOS001584858
- SR-01000389142-1
- EC 411-530-0
- 4-Chlorobenzoic acid, 4-tolyl ester
- (4-methylphenyl) 4-chlorobenzoate
- NSC11133
- SCHEMBL532803
- NS00005410
- DTXSID90933898
- 15024-10-9
-
- Inchi： 1S/C14H11ClO2/c1-10-2-8-13(9-3-10)17-14(16)11-4-6-12(15)7-5-11/h2-9H,1H3
- InChI Key： FNKKDQKBNWQMMW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(=O)OC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 246.04483
- Monoisotopic Mass: 246.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.226
- Boiling Point: 356.6°Cat760mmHg
- Flash Point: 182°C
- Refractive Index: 1.587
- PSA: 26.3
- LogP: 3.86760
Benzoicacid, 4-chloro-, 4-methylphenyl ester Security Information
- Hazard Category Code： 43-50/53
- Safety Instruction： 24-37-60-61
-
Hazardous Material Identification：
- Risk Phrases：43-50/53
Benzoicacid, 4-chloro-, 4-methylphenyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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